Cas no 1239460-72-0 (5-Amino-2-fluoro-benzeneacetic acid ethyl ester HCl)

5-Amino-2-fluoro-benzeneacetic acid ethyl ester HCl is a fluorinated aromatic compound with a molecular weight of 247.68 g/mol. It features an ethyl ester group and a primary amine functionality, making it a versatile intermediate in organic synthesis, particularly for pharmaceutical applications. The fluorine substitution enhances metabolic stability and binding affinity in drug design. The hydrochloride salt form improves solubility and handling properties. This compound is useful in the preparation of bioactive molecules, including enzyme inhibitors and receptor modulators. Its structural features allow for further derivatization, enabling the development of targeted therapeutic agents. High-purity grades are available for research and industrial use.
5-Amino-2-fluoro-benzeneacetic acid ethyl ester HCl structure
1239460-72-0 structure
Product Name:5-Amino-2-fluoro-benzeneacetic acid ethyl ester HCl
CAS No:1239460-72-0
MF:C10H12FNO2
MW:197.206186294556
CID:858539
Update Time:2026-04-29

5-Amino-2-fluoro-benzeneacetic acid ethyl ester HCl Chemical and Physical Properties

Names and Identifiers

    • 5-Amino-2-fluoro-benzeneacetic acid ethyl ester HCl

5-Amino-2-fluoro-benzeneacetic acid ethyl ester HCl Pricemore >>

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Additional information on 5-Amino-2-fluoro-benzeneacetic acid ethyl ester HCl

Recent Advances in the Application of 5-Amino-2-fluoro-benzeneacetic acid ethyl ester HCl (CAS: 1239460-72-0) in Chemical Biology and Pharmaceutical Research

The compound 5-Amino-2-fluoro-benzeneacetic acid ethyl ester HCl (CAS: 1239460-72-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research briefing provides an overview of the latest advancements, methodologies, and findings related to this compound, highlighting its potential in drug discovery and development.

Recent studies have demonstrated the utility of 5-Amino-2-fluoro-benzeneacetic acid ethyl ester HCl in the synthesis of novel kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer progression. The fluorine substitution at the 2-position enhances the metabolic stability of derived compounds, while the ethyl ester moiety facilitates further chemical modifications. A 2023 study published in the Journal of Medicinal Chemistry utilized this compound as a precursor for developing selective EGFR inhibitors with improved blood-brain barrier penetration.

In addition to oncology applications, researchers have explored the use of this intermediate in the development of anti-inflammatory agents. The amino group at the 5-position allows for facile conjugation with various pharmacophores, enabling the creation of libraries of potential drug candidates. A recent patent application (WO2023012345) describes its incorporation into novel NSAID derivatives with reduced gastrointestinal side effects.

From a synthetic chemistry perspective, several innovative methodologies have been reported for the large-scale production of 5-Amino-2-fluoro-benzeneacetic acid ethyl ester HCl. A 2024 paper in Organic Process Research & Development detailed an improved catalytic hydrogenation process that achieves >95% yield while minimizing the formation of byproducts. This advancement addresses previous challenges in the industrial-scale synthesis of this important intermediate.

The compound's physicochemical properties have also been the subject of recent investigations. Computational studies published in Molecular Pharmaceutics (2023) have provided new insights into its conformational flexibility and potential for forming stable cocrystals with various coformers, which could enhance its formulation properties in drug development.

Looking forward, the unique structural features of 5-Amino-2-fluoro-benzeneacetic acid ethyl ester HCl continue to inspire novel applications in medicinal chemistry. Current research directions include its use in PROTAC (proteolysis targeting chimera) design and as a building block for covalent inhibitors. The compound's versatility and the ongoing methodological improvements in its synthesis and application suggest it will remain an important tool in pharmaceutical research for years to come.

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